Cas no 515866-67-8 (5-bromo-N-(2-morpholin-4-ylethyl)pyridine-3-carboxamide)

• Product Name: 5-bromo-N-(2-morpholin-4-ylethyl)pyridine-3-carboxamide
• CAS No: 515866-67-8
• MF: C₁₂H₁₆BrN₃O₂
• MW: 314.18
• CID: 5454840
• PubChem ID: 805035
• Update Time: 2025-07-22

5-bromo-N-(2-morpholin-4-ylethyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-(2-morpholin-4-ylethyl)pyridine-3-carboxamide
• WAY-620147
• 5-bromo-N-2-(morpholin-4-yl)ethylpyridine-3-carboxamide
• CHEMBL598188
• AG-205/41006015
• BDBM50307185
• EN300-14616386
• 5-BROMO-N-[2-(MORPHOLIN-4-YL)ETHYL]PYRIDINE-3-CARBOXAMIDE
• 5-Bromo-N-(2-morpholinoethyl)nicotinamide
• STL573570
• CS-0875301
• 515866-67-8
• AKOS001049744
• G76932
• DA-70186
• 5-bromo-N-[2-(4-morpholinyl)ethyl]nicotinamide
• Z30915973
• HY-W792513

• Inchi： 1S/C12H16BrN3O2/c13-11-7-10(8-14-9-11)12(17)15-1-2-16-3-5-18-6-4-16/h7-9H,1-6H2,(H,15,17)
• InChI Key： HRJAFCAVJHVTOR-UHFFFAOYSA-N
• SMILES： C1=NC=C(Br)C=C1C(NCCN1CCOCC1)=O

Computed Properties

• Exact Mass: 313.04259g/mol
• Monoisotopic Mass: 313.04259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54.5Ų

Additional information on 5-bromo-N-(2-morpholin-4-ylethyl)pyridine-3-carboxamide

Introduction to 5-bromo-N-(2-morpholin-4-ylethyl)pyridine-3-carboxamide (CAS No. 515866-67-8)

5-bromo-N-(2-morpholin-4-ylethyl)pyridine-3-carboxamide, a compound with the chemical formula C₁₃H₁₆BrN₃O₂, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its potential applications in drug discovery and development. The CAS number 515866-67-8 uniquely identifies this substance, facilitating its recognition and study within the scientific community.

The structural composition of this compound is characterized by a pyridine core, which is a common motif in many bioactive molecules. The presence of a bromo substituent at the 5-position of the pyridine ring and an N-(2-morpholin-4-ylethyl) side chain introduces unique electronic and steric properties that can influence its biological activity. These features make it a valuable scaffold for further chemical modifications and derivatization.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various biological pathways. The 5-bromo-N-(2-morpholin-4-ylethyl)pyridine-3-carboxamide structure has shown promise in preliminary studies as a potential lead compound for therapeutic intervention. Its ability to interact with biological targets suggests that it could be modified to enhance its pharmacological properties, including solubility, bioavailability, and target specificity.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are crucial targets in drug design due to their involvement in numerous cellular processes. The pyridine ring and the morpholine side chain in 5-bromo-N-(2-morpholin-4-ylethyl)pyridine-3-carboxamide provide multiple sites for interaction with enzyme active sites. This characteristic makes it an attractive candidate for developing inhibitors or activators of specific enzymatic pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction between small molecules and biological targets with high accuracy. These computational tools have been instrumental in designing derivatives of 5-bromo-N-(2-morpholin-4-ylethyl)pyridine-3-carboxamide that are more potent and selective. By leveraging these technologies, scientists can accelerate the drug discovery process and identify novel therapeutic agents more efficiently.

The synthesis of 5-bromo-N-(2-morpholin-4-ylethyl)pyridine-3-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The bromination step at the 5-position of the pyridine ring is particularly critical, as it determines the reactivity of the molecule in subsequent transformations. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to introduce the morpholine side chain efficiently.

In vitro studies have begun to explore the biological activity of 5-bromo-N-(2-morpholin-4-ylethyl)pyridine-3-carboxamide, revealing promising results in several disease models. Its interaction with protein targets suggests potential therapeutic benefits in areas such as cancer, inflammation, and neurodegenerative disorders. These findings underscore the importance of this compound as a starting point for further investigation.

The development of novel pharmaceuticals often involves rigorous testing to assess safety and efficacy before clinical translation. Preclinical studies are essential to evaluate the pharmacokinetic properties, toxicity profiles, and potential side effects of candidate compounds like 5-bromo-N-(2-morpholin-4-ylethyl)pyridine-3-carboxamide. These studies provide critical data that informs decision-making regarding further development and eventual human testing.

Collaborations between academic researchers and industry scientists have been pivotal in advancing the understanding and application of 5-bromo-N-(2-morpholin-4-ylethyl)pyridine-3-carboxamide. Such partnerships facilitate the integration of diverse expertise, from synthetic chemistry to medicinal chemistry, ensuring a comprehensive approach to drug discovery. The momentum generated by these collaborations is expected to yield innovative therapies that address unmet medical needs.

The future prospects for 5-bromo-N-(2-morpholin-4-ylethyl)pyridine-3-carboxamide are bright, with ongoing research aimed at optimizing its pharmacological properties and exploring new applications. Advances in chemical biology and structural biology are providing new insights into how this compound interacts with biological systems, guiding the design of next-generation derivatives with enhanced efficacy.

In conclusion, 5-bromo-N-(2-morpholin-4-ylethyl)pyridine-3-carboxamide (CAS No. 515866-67-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover its full potential, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine today.